Cas no 2697155-86-3 (4-bromo-2-(methyl-d3)oxazole-5-d)

• Product Name: 4-bromo-2-(methyl-d3)oxazole-5-d
• CAS No: 2697155-86-3
• MF: C₄H₄BrNO
• MW: 166.009306907654
• CID: 6826572
• PubChem ID: 172402561
• Update Time: 2025-02-26

4-bromo-2-(methyl-d3)oxazole-5-d Chemical and Physical Properties

Names and Identifiers

• 2697155-86-3
• CS-24740
• 4-bromo-2-(methyl-d3)oxazole-5-d

• Inchi： 1S/C4H4BrNO/c1-3-6-4(5)2-7-3/h2H,1H3/i1D3,2D
• InChI Key： KBTACCRQDCKTJZ-MZCSYVLQSA-N
• SMILES： BrC1=C([2H])OC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 164.97273Da
• Monoisotopic Mass: 164.97273Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų